Cas no 81418-45-3 (Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]-)
81418-45-3 structure
Product Name:Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]-
CAS No:81418-45-3
MF:C17H18O3
MW:270.323025226593
CID:703949
PubChem ID:13122628
Update Time:2025-04-19
Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]-
- 1-(1,4-dimethoxy-3-prop-2-enylnaphthalen-2-yl)ethanone
- 1-(3-Allyl-1,4-dimethoxynaphthalen-2-yl)ethanone
- DTXSID90519590
- 1-[1,4-Dimethoxy-3-(prop-2-en-1-yl)naphthalen-2-yl]ethan-1-one
- 81418-45-3
-
- Inchi: 1S/C17H18O3/c1-5-8-14-15(11(2)18)17(20-4)13-10-7-6-9-12(13)16(14)19-3/h5-7,9-10H,1,8H2,2-4H3
- InChI Key: XUYZPYMIRMCVLD-UHFFFAOYSA-N
- SMILES: O(C)C1=C2C=CC=CC2=C(C(C(C)=O)=C1CC=C)OC
Computed Properties
- Exact Mass: 270.125594432g/mol
- Monoisotopic Mass: 270.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 35.5Ų
Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
81418-45-3 (Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]-) Related Products
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